Cas no 1235972-74-3 (7-Chloro-4-(4-BOC-piperazino)quinoline)
7-Chloro-4-(4-BOC-piperazino)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-4-(4-BOC-piperazino)quinoline
- tert-butyl 4-(7-chloroquinolin-4-yl)piperazine-1-carboxylate
- Z8721
-
- Inchi: 1S/C18H22ClN3O2/c1-18(2,3)24-17(23)22-10-8-21(9-11-22)16-6-7-20-15-12-13(19)4-5-14(15)16/h4-7,12H,8-11H2,1-3H3
- InChI Key: MJCHTXDEKYWEOM-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=NC=CC=2N1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 446
- XLogP3: 3.6
- Topological Polar Surface Area: 45.7
7-Chloro-4-(4-BOC-piperazino)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM223305-5g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 95% | 5g |
$320 | 2021-08-04 | |
| Chemenu | CM223305-10g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 95% | 10g |
$533 | 2021-08-04 | |
| TRC | C363625-100mg |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C363625-250mg |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | C363625-500mg |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | C363625-1g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 1g |
$ 207.00 | 2023-04-18 | ||
| Chemenu | CM223305-1g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 95% | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM223305-5g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 95% | 5g |
$501 | 2022-09-03 | |
| A2B Chem LLC | AE62629-1g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 96% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AE62629-5g |
7-Chloro-4-(4-BOC-piperazino)quinoline |
1235972-74-3 | 96% | 5g |
$209.00 | 2024-04-20 |
7-Chloro-4-(4-BOC-piperazino)quinoline Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 7-Chloro-4-(4-BOC-piperazino)quinoline
Introduction to 7-Chloro-4-(4-BOC-piperazino)quinoline (CAS No: 1235972-74-3)
7-Chloro-4-(4-BOC-piperazino)quinoline, identified by the Chemical Abstracts Service Number (CAS No) 1235972-74-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a quinoline core substituted with a chloro group at the 7-position and a 4-boc-piperazine moiety at the 4-position, has garnered attention due to its structural complexity and potential biological activities. The presence of both the chloro and BOC-piperazine functional groups suggests a versatile scaffold for further chemical modifications, making it a valuable intermediate in the synthesis of more complex drug candidates.
The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied and utilized in therapeutic applications for decades. The introduction of a chloro group at the 7-position can enhance the lipophilicity and metabolic stability of the molecule, while the 4-boc-piperazine substituent introduces a polar, basic nitrogen-rich group that can interact with biological targets such as enzymes and receptors. This combination of structural features makes 7-Chloro-4-(4-BOC-piperazino)quinoline a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in developing novel quinoline derivatives with enhanced efficacy and reduced toxicity. The BOC (tert-butoxycarbonyl) group in 7-Chloro-4-(4-BOC-piperazino)quinoline serves as an protecting group for the piperazine nitrogen, allowing for selective deprotection under specific conditions to reveal the free amine functionality. This protective strategy is crucial in multi-step synthetic routes where orthogonal functionalization is required. The compound's stability under various reaction conditions makes it an attractive building block for medicinal chemists.
One of the most compelling aspects of 7-Chloro-4-(4-BOC-piperazino)quinoline is its potential as a precursor for the development of new therapeutic agents. Quinoline derivatives have been successfully employed in treating various diseases, including parasitic infections and cancer. For instance, recent studies have highlighted the importance of quinoline-based compounds in inhibiting kinases and other enzymes involved in tumor growth and progression. The structural features of 7-Chloro-4-(4-BOC-piperazino)quinoline, particularly the chloro and piperazine moieties, suggest that it may exhibit similar inhibitory effects on relevant biological targets.
Moreover, the synthesis of 7-Chloro-4-(4-BOC-piperazino)quinoline involves well-established organic chemistry techniques, making it accessible for large-scale production if needed. The compound can be synthesized through multi-step reactions starting from commercially available quinoline derivatives. Key steps include chlorination at the 7-position followed by nucleophilic substitution with 4-boc-piperazine. These synthetic routes are optimized for yield and purity, ensuring that researchers can obtain high-quality material for their studies.
The pharmacological potential of 7-Chloro-4-(4-BOC-piperazino)quinoline has not yet been fully explored, but preliminary in vitro studies suggest that it may possess interesting biological properties. For example, researchers have observed that quinoline derivatives can interact with DNA intercalation sites, leading to inhibition of DNA replication and transcription in cancer cells. The presence of both electron-withdrawing (chloro) and electron-donating (piperazine) groups in 7-Chloro-4-(4-BOC-piperazino)quinoline may modulate its binding affinity to biological targets, potentially leading to enhanced therapeutic efficacy.
In addition to its potential as an anticancer agent, 7-Chloro-4-(4-BOC-piperazino)quinoline may also find applications in other therapeutic areas. Quinolines have been shown to exhibit antimicrobial properties against various bacterial strains, including multidrug-resistant pathogens. The structural motif of this compound could be modified to improve its activity against specific bacterial species or to reduce side effects associated with quinoline-based drugs. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.
The development of new drug candidates often involves extensive computational modeling and experimental validation. In silico studies can predict the binding affinity of 7-Chloro-4-(4-BOC-piperazino)quinoline to target proteins such as kinases or enzymes involved in metabolic pathways. These predictions can guide experimental design by highlighting key interactions that need to be optimized. Once promising candidates are identified through computational methods, they are synthesized and tested in vitro using cell-based assays or enzyme inhibition studies.
The BOC group in 7-Chloro-4-(4-BOC-piperazino)quinoline not only serves as a protecting group but also contributes to the overall solubility and stability of the molecule during storage and transport. This feature is particularly important for pharmaceutical applications where maintaining chemical integrity over time is critical. The compound's compatibility with various solvents also facilitates its use in different reaction conditions without significant degradation.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 7-Chloro-4-(4-BOC-piperazino)quinoline will remain valuable tools for drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. By leveraging advances in synthetic chemistry and pharmacological screening techniques, researchers can harness these molecules to develop next-generation treatments that address unmet medical needs.
In conclusion,7-Chloro-4-(4-BOC-piperazino)quinoline (CAS No: 1235972-74-3) represents a promising candidate for further exploration in pharmaceutical research due to its structural complexity and potential biological activities. Its synthesis is feasible through established organic chemistry methods, making it accessible for large-scale production if required. Preliminary studies suggest that this compound may exhibit interesting pharmacological properties relevant to various diseases, particularly cancer and infectious disorders. Continued research will be essential to fully realize its therapeutic potential.
1235972-74-3 (7-Chloro-4-(4-BOC-piperazino)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)